Cas no 1597364-73-2 (2-Methyl-3-(pyrrolidin-1-yl)piperidine)

• Product Name: 2-Methyl-3-(pyrrolidin-1-yl)piperidine
• CAS No: 1597364-73-2
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 6245784
• PubChem ID: 114695747
• Update Time: 2025-05-19

2-Methyl-3-(pyrrolidin-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-713971
• 1597364-73-2
• 2-Methyl-3-(pyrrolidin-1-yl)piperidine

• Inchi： 1S/C10H20N2/c1-9-10(5-4-6-11-9)12-7-2-3-8-12/h9-11H,2-8H2,1H3
• InChI Key： HREATRBWRCPQPG-UHFFFAOYSA-N
• SMILES： N1(CCCC1)C1CCCNC1C

Computed Properties

• Exact Mass: 168.162648646g/mol
• Monoisotopic Mass: 168.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-Methyl-3-(pyrrolidin-1-yl)piperidine

Introduction to 2-Methyl-3-(pyrrolidin-1-yl)piperidine (CAS No. 1597364-73-2)

2-Methyl-3-(pyrrolidin-1-yl)piperidine, identified by the chemical compound code CAS No. 1597364-73-2, is a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the piperidine class, a structural motif widely recognized for its role in medicinal chemistry due to its favorable pharmacokinetic properties and biological activity. The presence of a methyl group at the 2-position and a pyrrolidin-1-yl substituent at the 3-position introduces unique electronic and steric characteristics, making it a valuable scaffold for developing novel therapeutic agents.

The structure of 2-Methyl-3-(pyrrolidin-1-yl)piperidine exhibits a bicyclic amine framework, which is a common feature in many bioactive molecules. The piperidine ring itself is known for its ability to enhance solubility and metabolic stability, while the pyrrolidinyl group can contribute to binding affinity by forming hydrogen bonds or participating in hydrophobic interactions with biological targets. This combination of features has garnered interest from researchers exploring new pharmacological pathways.

In recent years, there has been growing attention on piperidine derivatives as key components in drug development. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The specific modifications present in 2-Methyl-3-(pyrrolidin-1-yl)piperidine make it a compelling candidate for further investigation into its potential biological effects.

One of the most intriguing aspects of this compound is its potential role as a pharmacophore. Pharmacophores are the key structural features responsible for a molecule's biological activity. In the case of 2-Methyl-3-(pyrrolidin-1-yl)piperidine, the interplay between the methyl group, the pyrrolidin-1-yl moiety, and the piperidine core suggests multiple possible interactions with biological targets. This versatility opens up avenues for designing molecules with tailored properties for specific therapeutic applications.

Recent studies have begun to explore the synthetic pathways for obtaining 2-Methyl-3-(pyrrolidin-1-yl)piperidine efficiently and in high purity. The development of robust synthetic routes is crucial for enabling further pharmacological evaluation and optimization. Advances in synthetic methodologies have allowed for the rapid creation of libraries of related compounds, facilitating high-throughput screening and virtual ligand docking studies.

The biological activity of 2-Methyl-3-(pyrrolidin-1-yl)piperidine has been preliminarily assessed in several in vitro assays. Initial findings suggest that this compound may exhibit properties relevant to neurological disorders, such as modulation of neurotransmitter receptors or inhibition of enzymes involved in neurodegenerative processes. These preliminary results warrant further investigation to elucidate its exact mechanism of action and therapeutic potential.

In addition to its potential therapeutic applications, 2-Methyl-3-(pyrrolidin-1-yl)piperidine may also serve as a valuable intermediate in the synthesis of more complex molecules. Its structural features make it amenable to further functionalization, allowing chemists to explore new chemical space and develop novel drug candidates with enhanced efficacy or reduced side effects.

The pharmacokinetic profile of this compound is another critical factor to consider in its development as a drug candidate. Understanding how the body processes 2-Methyl-3-(pyrrolidin-1-yl)piperidine—including its absorption, distribution, metabolism, and excretion (ADME)—is essential for optimizing dosing regimens and minimizing potential adverse effects. Computational modeling techniques have been increasingly used to predict these properties before experimental validation.

As research continues to uncover new biological targets and therapeutic strategies, compounds like 2-Methyl-3-(pyrrolidin-1-yl)piperidine are likely to play an important role in addressing unmet medical needs. The combination of structural versatility and preliminary biological activity makes this molecule an exciting prospect for future drug development efforts.

The broader significance of piperidine derivatives in medicinal chemistry cannot be overstated. These compounds have been successfully incorporated into numerous approved drugs, highlighting their importance as building blocks for therapeutic agents. The continued exploration of molecules like 2-Methyl-3-(pyrrolidin-1-yl)piperidine represents an important contribution to this field.

In conclusion, 2-Methyl-3-(pyrrolidin-1-yl)piperidine (CAS No. 1597364-73-2) is a promising compound with unique structural features that make it attractive for pharmaceutical applications. Its potential as a pharmacophore, combined with preliminary evidence of biological activity, positions it as a valuable candidate for further research and development. As our understanding of biological systems grows, compounds like this are likely to play an increasingly important role in shaping the future of medicine.